Cas no 2137659-02-8 (3-(2-Fluoro-3-hydroxyphenyl)benzaldehyde)

• Product Name: 3-(2-Fluoro-3-hydroxyphenyl)benzaldehyde
• CAS No: 2137659-02-8
• MF: C₁₃H₉FO₂
• MW: 216.207767248154
• MDL: MFCD31601677
• CID: 5608633
• PubChem ID: 165776913
• Update Time: 2025-05-19

3-(2-Fluoro-3-hydroxyphenyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-841909
• 2137659-02-8
• 3-(2-fluoro-3-hydroxyphenyl)benzaldehyde
• 3-(2-Fluoro-3-hydroxyphenyl)benzaldehyde

• MDL： MFCD31601677
• Inchi： 1S/C13H9FO2/c14-13-11(5-2-6-12(13)16)10-4-1-3-9(7-10)8-15/h1-8,16H
• InChI Key： DKRAFTRFIRSREX-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1C=CC=C(C=O)C=1)O

Computed Properties

• Exact Mass: 216.05865769g/mol
• Monoisotopic Mass: 216.05865769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(2-Fluoro-3-hydroxyphenyl)benzaldehyde

3-(2-Fluoro-3-hydroxyphenyl)benzaldehyde (CAS No. 2137659-02-8): An Overview of a Promising Compound in Medicinal Chemistry

3-(2-Fluoro-3-hydroxyphenyl)benzaldehyde (CAS No. 2137659-02-8) is a versatile organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound, characterized by its fluoro and hydroxy substituents, has been the subject of numerous studies aimed at elucidating its pharmacological properties and potential therapeutic applications.

The molecular structure of 3-(2-Fluoro-3-hydroxyphenyl)benzaldehyde consists of a benzaldehyde moiety attached to a 2-fluoro-3-hydroxyphenyl group. The presence of the fluoro and hydroxy groups imparts specific chemical and biological properties to the molecule, making it an attractive candidate for drug development. Recent research has highlighted the compound's potential in various therapeutic areas, including neurodegenerative diseases, cancer, and inflammation.

In the context of neurodegenerative diseases, 3-(2-Fluoro-3-hydroxyphenyl)benzaldehyde has shown promising neuroprotective effects. Studies have demonstrated that this compound can effectively reduce oxidative stress and inhibit apoptosis in neuronal cells. These findings suggest that 3-(2-Fluoro-3-hydroxyphenyl)benzaldehyde may have therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease, where oxidative stress plays a significant role in disease progression.

Beyond its neuroprotective properties, 3-(2-Fluoro-3-hydroxyphenyl)benzaldehyde has also been investigated for its anti-inflammatory effects. In vitro studies have shown that the compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. This anti-inflammatory activity makes 3-(2-Fluoro-3-hydroxyphenyl)benzaldehyde a potential candidate for treating inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

In the realm of cancer research, 3-(2-Fluoro-3-hydroxyphenyl)benzaldehyde has exhibited anticancer properties by inducing apoptosis in various cancer cell lines. Studies have shown that the compound can selectively target cancer cells while sparing normal cells, suggesting a favorable therapeutic index. Additionally, 3-(2-Fluoro-3-hydroxyphenyl)benzaldehyde has been found to inhibit angiogenesis, a critical process in tumor growth and metastasis. These findings highlight the compound's potential as an anticancer agent.

The synthesis of 3-(2-Fluoro-3-hydroxyphenyl)benzaldehyde has been optimized through various methodologies to improve yield and purity. One common approach involves the reaction of 2-fluoro-3-hydroxybenzeneboronic acid with benzaldehyde in the presence of a palladium catalyst. This method provides a high yield of the desired product with minimal side reactions, making it suitable for large-scale production.

The pharmacokinetic properties of 3-(2-Fluoro-3-hydroxyphenyl)benzaldehyde have also been studied to assess its suitability as a drug candidate. Preliminary data indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It shows good oral bioavailability and a reasonable half-life, which are essential characteristics for a successful drug candidate.

To further evaluate the safety and efficacy of 3-(2-Fluoro-3-hydroxyphenyl)benzaldehyde, preclinical studies have been conducted in animal models. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, more extensive toxicological evaluations are necessary to ensure its safety before advancing to clinical trials.

In conclusion, 3-(2-Fluoro-3-hydroxyphenyl)benzaldehyde (CAS No. 2137659-02-8) is a promising compound with diverse biological activities that make it an attractive candidate for drug development. Its neuroprotective, anti-inflammatory, and anticancer properties have been supported by recent research findings. As ongoing studies continue to explore its potential therapeutic applications, this compound holds significant promise for addressing unmet medical needs in various diseases.